Cas no 896366-71-5 (Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-)

• Product Name: Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-
• CAS No: 896366-71-5
• MF: C₂₁H₁₈F₃N₃O₃S
• MW: 449.446134090424
• CID: 5479956
• Update Time: 2025-06-30

Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-

• Inchi： 1S/C21H18F3N3O3S/c1-30-17-4-2-3-15(11-17)26-19(29)18(28)25-10-9-16-12-31-20(27-16)13-5-7-14(8-6-13)21(22,23)24/h2-8,11-12H,9-10H2,1H3,(H,25,28)(H,26,29)
• InChI Key： JSPVULGRESAMHV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(OC)=C1)(=O)C(NCCC1=CSC(C2=CC=C(C(F)(F)F)C=C2)=N1)=O

Additional information on Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-

Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-: A Comprehensive Overview

Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, identified by its CAS number 896366-71-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]- is characterized by its intricate arrangement of functional groups, including a phenyl ring substituted with a methoxy group, an ethyl chain linked to a thiazole ring, and another phenyl ring with a trifluoromethyl group. This complex architecture suggests that the compound may interact with biological targets in multiple ways, potentially leading to a wide range of pharmacological effects.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The presence of both thiazole and trifluoromethyl groups in the structure of Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, makes it an attractive candidate for further investigation. Thiazole derivatives are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethyl group, on the other hand, is often incorporated into drug molecules to enhance their metabolic stability and binding affinity to biological targets.

Recent studies have highlighted the potential of Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, as a lead compound for the development of new therapeutic agents. Researchers have been particularly interested in its potential to interact with enzymes and receptors involved in disease pathogenesis. For instance, preliminary in vitro studies suggest that this compound may inhibit the activity of certain kinases, which are often overactive in cancer cells. Additionally, its ability to modulate the expression of inflammatory cytokines has been observed in cellular models of inflammation.

The synthesis of Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such molecules with increasing precision and efficiency. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in achieving the desired molecular architecture. These methods not only improve yield but also allow for the introduction of specific functional groups at predetermined positions within the molecule.

The pharmacokinetic properties of Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary data suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability in animal models. These findings are encouraging and indicate that further optimization may lead to improved pharmacokinetic profiles.

In addition to its potential therapeutic applications, Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, may also serve as a valuable tool for basic research. Its unique structure allows researchers to explore new chemical space and gain insights into the mechanisms of drug action. By studying how this compound interacts with biological targets, scientists can develop better strategies for designing future drugs. This approach is particularly important in an era where personalized medicine is becoming increasingly relevant.

The future prospects for Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]ethyl]-, are bright. As more data becomes available on its biological activity and pharmacokinetic properties, it will be possible to refine its structure further and move towards clinical development. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential. By leveraging interdisciplinary approaches and cutting-edge technologies, researchers can accelerate the discovery and development of new therapeutic agents.

In conclusion, Ethanediamide, N1-(3-methoxyphenyl)-N2-[2-[2[[896366-71-5]]-[Ethanediamide] [Ethanediamide] [Ethanediamide] [Ethanediamide]]], represents a promising candidate for further exploration in pharmaceutical research. Its complex molecular structure and diverse biological activities make it an attractive molecule for drug discovery efforts. As our understanding of its properties continues to grow，so too does its potential as a therapeutic agent。With continued research and development，Ethanediamide，N1(3methoxy phenylethane diamine)N21(22[[]()]((((^{(_{()])])]]], will likely play an important role in addressing some of the most pressing challenges in medicine today。}})])],], , , , , , , , , , , , .